Cas no 62872-18-8 (2-Propanol, 1,1,1-tribromo-3-chloro-)

• Product Name: 2-Propanol, 1,1,1-tribromo-3-chloro-
• CAS No: 62872-18-8
• MF: C₃H₄Br₃ClO
• MW: 331.228258132935
• CID: 429519
• PubChem ID: 71382109
• Update Time: 2025-04-19

2-Propanol, 1,1,1-tribromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-tribromo-3-chloro-
• 1,1,1-tribromo-3-chloropropan-2-ol
• 62872-18-8
• DTXSID80804508

• Inchi： 1S/C3H4Br3ClO/c4-3(5,6)2(8)1-7/h2,8H,1H2
• InChI Key： PDAVZQLYHNEBLU-UHFFFAOYSA-N
• SMILES： BrC(C(CCl)O)(Br)Br

Computed Properties

• Exact Mass: 327.75002
• Monoisotopic Mass: 327.75008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins